molecular formula NbO2 B088533 Niobium(IV) oxide CAS No. 12034-59-2

Niobium(IV) oxide

Cat. No.: B088533
CAS No.: 12034-59-2
M. Wt: 124.905 g/mol
InChI Key: HFLAMWCKUFHSAZ-UHFFFAOYSA-N
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Mechanism of Action

Target of Action

Niobium(IV) oxide primarily targets electrochemical applications . It has been shown to be an outstanding cathode material for high-power batteries due to high Li-diffusion rates through their crystal structures . Additionally, it has potential as a catalyst material for the production of fuels and chemicals from biomass sources .

Mode of Action

The mode of action of this compound involves the formation and growth of niobium oxide nanoparticles . Upon dissolution of niobium chloride in benzyl alcohol, octahedral [NbCl 6−x O x] complexes form through exchange of chloride ligands . Heating of the solution results in polymerization, where larger clusters built from multiple edge-sharing [NbCl 6−x O x] octahedra assemble .

Biochemical Pathways

The biochemical pathway of this compound involves the formation of a nucleation cluster with the ReO 3 type structure, which grows to form nanoparticles of the Wadsley–Roth type H-Nb 2 O 5 structure . This structure usually only forms at high temperature in the bulk phase . Upon further growth, structural defects appear, and the presence of shear-planes in the structure appears highly dependent on nanoparticle size .

Result of Action

The result of this compound’s action is the formation of nanoparticles with a specific structure . These nanoparticles have versatile electrochemical properties, making them suitable for various applications such as high-power batteries and catalyst materials .

Action Environment

The action of this compound is influenced by environmental factors such as temperature . The formation of the Wadsley–Roth type H-Nb 2 O 5 structure, for instance, usually only occurs at high temperatures . Furthermore, the presence of shear-planes in the structure appears highly dependent on nanoparticle size .

Preparation Methods

Synthetic Routes and Reaction Conditions: Niobium(IV) oxide can be synthesized through several methods:

Industrial Production Methods: In industrial settings, niobium dioxide is often produced as an intermediate in the production of niobium metal. This process involves the hydrogen reduction of niobium pentoxide to form niobium dioxide, which is then reacted with magnesium vapor to produce niobium metal .

Comparison with Similar Compounds

Niobium(IV) oxide can be compared with other niobium oxides, such as:

Uniqueness: this compound’s unique properties, such as its high melting point and powerful reducing capabilities, distinguish it from other niobium oxides. Its ability to transition between different oxidation states makes it particularly valuable in catalytic and industrial applications .

Properties

IUPAC Name

dioxoniobium
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/Nb.2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HFLAMWCKUFHSAZ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

O=[Nb]=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

NbO2
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DSSTOX Substance ID

DTXSID90893180
Record name Niobium oxide (NbO2)
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Molecular Weight

124.905 g/mol
Source PubChem
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Physical Description

Black powder; [Sigma-Aldrich MSDS]
Record name Niobium dioxide
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CAS No.

12034-59-2
Record name Niobium oxide (NbO2)
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